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In the landscape of industrial organic synthesis, the selection of an appropriate methylating

agent is a critical decision balancing reactivity, cost, safety, and environmental impact. Dimethyl

sulfate (DMS) has long been an industry workhorse due to its high reactivity and low cost.[1][2]

However, growing emphasis on process safety and green chemistry has spurred the adoption

of alternatives. This guide provides an objective comparison of dimethyl sulfate with its primary

industrial alternatives, dimethyl carbonate (DMC) and methyl iodide (MeI), supported by

economic data and experimental performance metrics.

Comparative Overview of Key Methylating Agents
Dimethyl sulfate is favored in many industrial applications for its potent combination of high

reactivity and cost-effectiveness, which translates to faster reaction times and potentially higher

yields.[2] Its primary role is the methylation of phenols, amines, and thiols in the manufacturing

of products like dyes, pharmaceuticals, fabric softeners, and pesticides.[1][3][4] However, its

high toxicity, carcinogenic, and mutagenic properties necessitate stringent safety protocols and

specialized handling.[1][5]

Alternatives have been sought to mitigate these risks. Dimethyl carbonate (DMC) is a notable

"green" alternative, offering a much safer profile due to its low toxicity and biodegradability.[6]

[7] While it is a viable substitute, its lower reactivity often requires higher temperatures or

specific catalysts to achieve efficiencies comparable to DMS.[2] Methyl iodide (MeI) matches

the high reactivity of DMS and is less hazardous, but it is typically more expensive, making it

less economically feasible for many large-scale industrial processes.[2][8]
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The choice between these agents represents a trade-off among economic, safety, and

efficiency factors. For large-scale synthesis where cost is a primary driver, DMS often remains

the choice, provided robust safety measures are in place.[8] For applications where safety and

environmental impact are paramount, DMC is an increasingly preferred option.[7][9]

Data Presentation: Economic and Physical
Properties
The following tables summarize the key quantitative data for dimethyl sulfate and its

alternatives. Market prices are subject to fluctuation based on region, purity grade, and volume.

Table 1: Comparative Cost Analysis (Q2-Q3 2025)
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Compound
Chemical
Formula

CAS No.
Price
(USD/Metric
Ton) - China

Price
(USD/Metric
Ton) - USA

Price
(USD/Metric
Ton) -
Europe
(Germany/N
etherlands)

Dimethyl

Sulfate

(DMS)

(CH₃)₂SO₄ 77-78-1
$446 -

$450[10]

$1,880 -

$1,900[10]

[11]

$2,080 -

$2,100[10]

Dimethyl

Carbonate

(DMC)

C₃H₆O₃ 616-38-6
$430 -

$601[12][13]
Not specified ~$759[13]

Methyl Iodide

(MeI)
CH₃I 74-88-4

Highly

Variable

(ngcontent-

ng-

c3973722063

="" _nghost-

ng-

c798938392=

""

class="inline

ng-star-

inserted">

320𝑡𝑜 > 320to>

1,000,000)

Not specified Not specified

Note: Methyl Iodide pricing shows extreme variability based on grade and supplier, but it is

consistently cited as being significantly more expensive for industrial use than DMS.[2][8]

Table 2: Physicochemical and Safety Properties
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Property
Dimethyl Sulfate
(DMS)

Dimethyl
Carbonate (DMC)

Methyl Iodide (MeI)

Molar Mass 126.13 g/mol [1] 90.08 g/mol 141.94 g/mol [8]

Boiling Point
188 °C (decomposes)

[1]
90 °C 42.4 °C

Density 1.33 g/mL[1] 1.07 g/mL 2.28 g/mL[14]

Reactivity High[1][2] Low to Moderate[2] High[2][8]

Key Hazards

Highly toxic,

carcinogenic,

mutagenic,

corrosive[1][2][6]

Low toxicity,

flammable[6][7]

Toxic, suspected

carcinogen[8]

Environmental Profile
Environmentally

hazardous[1]

Biodegradable, non-

toxic, VOC exempt in

the U.S.[6][7]

Environmental hazard

concerns[8]

Experimental Protocols and Performance Data
A comparative study published in the journal Green Chemistry evaluated the methylating

efficiency of DMS, DMC, and MeI for three model reactions based on green chemistry metrics

like Atom Economy (AE) and Mass Index (MI). A lower Mass Index indicates a more efficient,

less wasteful process.

Key Experiment: O-Methylation of Phenol to Anisole

Objective: To compare the efficiency of different methylating agents in a typical O-

methylation reaction.

General Protocol: The methylation of phenol was carried out using each of the three agents

(DMS, DMC, MeI) according to various procedures found in the literature. Reaction

conditions, including the base, solvent, and temperature, were selected based on

established methods for each specific agent to ensure a fair comparison of their optimal

performance.
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Methodology for Data Calculation:

Atom Economy (AE): Calculated as (Molecular Weight of Desired Product / Sum of

Molecular Weights of All Reactants) x 100%. This metric assesses how many atoms from

the reactants are incorporated into the final product.

Mass Index (MI): Calculated as Total Mass of Materials (Reactants, Solvents, Catalysts,

etc.) / Mass of Desired Product. This provides a more comprehensive measure of the

process's greenness by accounting for all materials used.

Table 3: Experimental Performance in O-Methylation of Phenol

Methylating Agent
Typical
Base/Solvent
System

Mass Index (MI)
Efficiency & Waste
Profile

Dimethyl Sulfate

(DMS)

NaOH / Water or

Dioxane

~3.3 - 14.0 (lower

value excludes water

from calculation)[15]

High efficiency, but

generates sulfate salts

as waste.

Dimethyl Carbonate

(DMC)
K₂CO₃ / PEG ~3.5 - 5.4[15]

Good efficiency with a

favorable

environmental profile;

produces methanol

and CO₂ as

byproducts which are

relatively benign.[16]

Methyl Iodide (MeI)
NaOH or KF/Al₂O₃ /

Water or MeCN
~21.0 - 117.0[15]

Very poor mass

efficiency; generates

large quantities of

high molecular weight

iodide salts as waste.

[15]

The results clearly indicate that for the O-methylation of phenol, both DMS and DMC offer

significantly better mass efficiency than MeI.[15] While DMS appears slightly more efficient
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under certain calculation conditions, DMC provides a much greener process overall with a

comparable mass index without the extreme toxicity concerns associated with DMS.[15][16]
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Caption: Comparative analysis of key industrial methylating agents.
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Caption: General workflow for an industrial methylation process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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